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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzoic acid

Cat. No.: B1302134

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of knowledge regarding the potential biological
activity of 5-Hydroxy-2-iodobenzoic acid. Despite its availability as a chemical reagent, a
comprehensive review of scientific literature and chemical databases reveals a significant gap
in the understanding of its pharmacological properties. To date, no substantive studies detailing
its specific biological effects, mechanism of action, or quantitative efficacy have been
published.

This document summarizes the available chemical information for 5-Hydroxy-2-iodobenzoic
acid and explores the potential biological activities by drawing parallels with structurally related
compounds, namely hydroxybenzoic acids and iodobenzoic acids. It is crucial to emphasize
that the following sections are based on inference and are intended to guide future research
directions rather than report established findings.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 5-Hydroxy-2-iodobenzoic acid
is presented in Table 1. This information is compiled from various chemical suppliers and
databases.
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Property Value Source
CAS Number 57772-57-3 [1][2]
Molecular Formula C7Hs10s3 [2][3]
Molecular Weight 264.02 g/mol [2][3]
Appearance Solid

Melting Point 180 °C [1]
SMILES C1=C(C=C(C(=C1)1)0)C(=0)0

InChl=1S/C7H5103/c8-5-2-1-
InChl 4(9)3-6(5)7(10)11/h1-3,9H,
(H,10,11)

Synthesis

The synthesis of 5-Hydroxy-2-iodobenzoic acid can be achieved through a diazotization-
iodination reaction starting from 2-amino-5-hydroxybenzoic acid. The general procedure
involves the dissolution of 2-amino-5-hydroxybenzoic acid in water, followed by the addition of
concentrated hydrochloric acid and sodium nitrite at 0°C for the diazotization reaction.
Subsequently, potassium iodide is added, and the mixture is heated to facilitate the iodination
reaction. The crude product can then be purified using silica gel column chromatography.[1]

Potential Biological Activities: An Extrapolation
from Related Compounds

While direct evidence is lacking for 5-Hydroxy-2-iodobenzoic acid, the biological activities of
the broader classes of hydroxybenzoic acids and other iodinated benzoic acid derivatives offer
a starting point for hypothesizing its potential roles.

Based on the Hydroxybenzoic Acid Moiety

Hydroxybenzoic acids are a well-studied class of phenolic compounds with a wide array of
documented biological activities. These activities are often attributed to their antioxidant and
anti-inflammatory properties.
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» Antioxidant Activity: Phenolic acids can act as free radical scavengers, donating a hydrogen
atom from their hydroxyl group to neutralize reactive oxygen species. This antioxidant
potential is a cornerstone of their protective effects against various diseases.

» Anti-inflammatory Effects: Many hydroxybenzoic acid derivatives have been shown to
modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory
enzymes or the regulation of signaling cascades like NF-kB.

o Antimicrobial Properties: Several hydroxybenzoic acids and their esters exhibit inhibitory
activity against a range of bacteria and fungi.

» Anticancer Potential: Some studies have suggested that certain hydroxybenzoic acids may
possess anticancer properties, including the induction of apoptosis and inhibition of tumor
cell proliferation.

Based on the lodobenzoic Acid Moiety

The presence of an iodine atom on the benzoic acid ring introduces unique chemical properties
that could translate into specific biological activities.

e Enzyme Inhibition: The benzothiazole core, which shares structural similarities with iodinated
aromatic compounds, is a known pharmacophore for inhibiting various enzymes. It is
plausible that 5-Hydroxy-2-iodobenzoic acid could act as an inhibitor for certain enzymes,
although this remains to be experimentally verified.[4][5]

e Thyroid Function Modulation: lodine is an essential component of thyroid hormones.
Compounds containing iodine can sometimes interact with thyroid peroxidase or other
components of the thyroid hormone synthesis pathway.[6][7] Therefore, it is conceivable that
5-Hydroxy-2-iodobenzoic acid could have some effect on thyroid function, though this is
purely speculative.

o Antimicrobial Activity: Studies on hydrazones of iodobenzoic acid have demonstrated their
potential as antimicrobial agents. The iodine substituent may contribute to the overall
antimicrobial efficacy of these molecules.

Future Research Directions
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The absence of biological data for 5-Hydroxy-2-iodobenzoic acid presents a clear opportunity
for investigation. A logical first step would be to perform broad-spectrum biological screening to
identify any potential activities.

The following diagram outlines a potential workflow for the initial biological evaluation of 5-
Hydroxy-2-iodobenzoic acid.

Initial Biological Screening

5-Hydroxy-2-iodobenzoic acid
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Proposed workflow for the biological evaluation of 5-Hydroxy-2-iodobenzoic acid.

Conclusion

In conclusion, 5-Hydroxy-2-iodobenzoic acid represents a molecule with unexplored
biological potential. While its chemical properties are documented, a significant void exists in
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the scientific literature regarding its pharmacological effects. Based on the known activities of
structurally related hydroxybenzoic and iodobenzoic acids, it is reasonable to hypothesize that
this compound may possess antioxidant, anti-inflammatory, antimicrobial, or enzyme-inhibitory
properties. However, without direct experimental evidence, these remain speculative. This
technical guide serves as a call to the research community to investigate the biological
activities of 5-Hydroxy-2-iodobenzoic acid, which could lead to the discovery of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/product/b1302134?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2506889.htm
https://www.chemsrc.com/en/price/57772-57-3_262369.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-2-iodobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxy-2-iodobenzoic-acid
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_5_hydroxybenzothiazole_2_carboxylic_acid_as_a_Potential_Enzyme_Inhibitor.pdf
https://www.benchchem.com/pdf/Validating_5_Hydroxybenzothiazole_2_Carboxylic_Acid_as_a_Specific_Enzyme_Inhibitor_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9637662/
https://www.benchchem.com/product/b1302134#potential-biological-activity-of-5-hydroxy-2-iodobenzoic-acid
https://www.benchchem.com/product/b1302134#potential-biological-activity-of-5-hydroxy-2-iodobenzoic-acid
https://www.benchchem.com/product/b1302134#potential-biological-activity-of-5-hydroxy-2-iodobenzoic-acid
https://www.benchchem.com/product/b1302134#potential-biological-activity-of-5-hydroxy-2-iodobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1302134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

